N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide

• IUPAC Name: N-cyclopropyl-5-morpholin-4-ylsulfonylfuran-2-carboxamide
• InChI: InChI=1S/C12H16N2O5S/c15-12(13-9-1-2-9)10-3-4-11(19-10)20(16,17)14-5-7-18-8-6-14/h3-4,9H,1-2,5-8H2,(H,13,15)
• InChI Key: HFISGLPPGBYJQN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=C(O2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C12H16N2O5S
• Molecular Weight: 300.33 g/mol

Description

Synthesis Analysis

While there is no direct information available on the synthesis of “N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide”, related compounds have been synthesized using various methods. For instance, catalytic protodeboronation of pinacol boronic esters has been reported. Additionally, a strategy was proposed for the synthesis of 5-(morpholin-4-yl)-N’-sulfonyl-1,2,3-thiadiazole-4-imidamides.

Scientific Research Applications

N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide has a number of potential applications in scientific research, including organic synthesis, drug discovery and development, and other areas of scientific research. This compound has been found to be a useful reagent in a variety of organic synthesis reactions, as it is able to interact with other molecules in a variety of ways. This compound has also been studied for its potential applications in drug discovery and development, as it has been found to have a number of interesting properties and potential therapeutic effects. This compound has also been studied for its potential applications in other areas of scientific research, such as materials science and biochemistry.

Mechanism of Action

The mechanism of action of N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide is not yet fully understood. However, it is believed that this compound interacts with other molecules in a variety of ways, including covalent bonding, hydrogen bonding, and van der Waals interactions. This compound has also been found to be able to form hydrogen bonds with other molecules, and it is believed that these hydrogen bonds contribute to the compound’s ability to interact with other molecules in a variety of ways.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. This compound has been found to have a number of interesting properties, including the ability to inhibit the growth of certain bacteria and fungi. This compound has also been found to have potential therapeutic effects, including the ability to reduce inflammation and pain. This compound has also been found to have potential applications in the treatment of cancer, as it has been found to have an inhibitory effect on the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide has a number of advantages and limitations for use in laboratory experiments. The advantages of this compound include its low cost, its availability in a variety of forms, and its ability to interact with other molecules in a variety of ways. The limitations of this compound include its potential toxicity, its instability in the presence of light and heat, and its potential to react with other compounds.

Future Directions

There are a number of potential future directions for N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide research. One potential future direction is the development of new synthetic methods for the synthesis of this compound. Another potential future direction is the development of new applications for this compound, such as its use in drug discovery and development, materials science, and biochemistry. Additionally, further research into the biochemical and physiological effects of this compound could lead to the development of new therapeutic applications for the compound. Finally, further research into the mechanism of action of this compound could lead to a better understanding of the compound’s interactions with other molecules and its potential therapeutic effects.

Synthesis Methods

N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide can be synthesized by a variety of methods, including the reaction of cyclopropanecarboxylic acid with 4-morpholine-sulfonyl chloride in the presence of a strong base such as sodium hydroxide. The reaction yields a white solid that can be further purified by recrystallization. Other methods for synthesizing this compound include the reaction of cyclopropanecarboxylic acid with 4-morpholine-sulfonyl chloride in the presence of a strong acid such as sulfuric acid, as well as the reaction of cyclopropanecarboxylic acid with 4-morpholine-sulfonyl chloride in the presence of a strong oxidizing agent such as sodium hypochlorite.